Cas no 1378906-39-8 (2-propylsulfanylbenzenethiol)

• Product Name: 2-propylsulfanylbenzenethiol
• CAS No: 1378906-39-8
• MF: C₉H₁₂S₂
• MW: 184.321579933167
• MDL: MFCD16293603
• CID: 5189347
• Update Time: 2026-03-05

2-propylsulfanylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-propylsulfanylbenzenethiol

• MDL： MFCD16293603
• Inchi： 1S/C9H12S2/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6,10H,2,7H2,1H3
• InChI Key： XWVXQPSFMCSLBL-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1SCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-propylsulfanylbenzenethiol

Introduction to 2-propylsulfanylbenzenethiol (CAS No. 1378906-39-8)

2-propylsulfanylbenzenethiol, identified by the Chemical Abstracts Service Number (CAS No.) 1378906-39-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) group attached to an aromatic benzene ring, which is further substituted with a propylsulfanyl group. The unique structural and chemical properties of this molecule make it a valuable candidate for various applications, particularly in drug discovery and molecular interactions.

The propylsulfanylbenzenethiol moiety exhibits distinct reactivity due to the combination of the thiol and aromatic sulfur functionalities. Thiols are well-known for their ability to participate in hydrogen bonding and disulfide bond formation, which are critical in protein structure and function. The aromatic ring, on the other hand, provides hydrophobic interactions and electronic effects that can modulate the compound's behavior in biological systems. These features make 2-propylsulfanylbenzenethiol a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in thiophenolic compounds for their potential applications in medicinal chemistry. Specifically, 2-propylsulfanylbenzenethiol has been explored for its potential role in modulating enzyme activity and protein-protein interactions. For instance, studies have indicated that thiols can act as reversible inhibitors of certain enzymes by forming disulfide bonds with reactive cysteine residues. The presence of the propylsulfanyl group may enhance the compound's solubility and bioavailability, making it more suitable for therapeutic applications.

One of the most exciting areas of research involving 2-propylsulfanylbenzenethiol is its application in developing targeted therapies for neurological disorders. Preliminary studies suggest that this compound may interact with specific proteins involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of thiols to penetrate the blood-brain barrier has opened new avenues for treating central nervous system disorders. Additionally, the aromatic ring's electronic properties could be exploited to enhance binding affinity to disease-related targets.

The synthesis of 2-propylsulfanylbenzenethiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The growing interest in thiophenolic compounds has spurred innovation in synthetic methodologies, making it increasingly feasible to produce derivatives with tailored properties for specific applications.

From a computational chemistry perspective, 2-propylsulfanylbenzenethiol has been subjected to extensive molecular modeling studies to understand its interactions at the atomic level. These studies have provided insights into how the compound might bind to biological targets and influence cellular processes. Molecular dynamics simulations have been particularly useful in predicting the conformational changes induced by propylsulfanylbenzenethiol upon binding to proteins, which is crucial for designing effective drugs.

The pharmacokinetic profile of 2-propylsulfanylbenzenethiol is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable data on dosing regimens and potential side effects. The propylsulfanyl group may influence metabolic pathways, which could be either beneficial or detrimental depending on the specific application.

In conclusion, 2-propylsulfanylbenzenethiol (CAS No. 1378906-39-8) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for drug discovery and molecular interaction studies. As research continues to uncover new therapeutic possibilities, propylsulfanylbenzenethiol is poised to play a significant role in developing innovative treatments for various diseases.